(Z)-ethyl 4-(((4-fluorophenyl)amino)methylene)-2-methyl-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate

• IUPAC Name: ethyl 4-[(4-fluorophenyl)iminomethyl]-5-hydroxy-2-methylbenzo[g][1]benzofuran-3-carboxylate
• InChI: InChI=1S/C23H18FNO4/c1-3-28-23(27)19-13(2)29-22-17-7-5-4-6-16(17)21(26)18(20(19)22)12-25-15-10-8-14(24)9-11-15/h4-12,26H,3H2,1-2H3
• InChI Key: BNMANTVPUWJZAF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(OC2=C1C(=C(C3=CC=CC=C32)O)C=NC4=CC=C(C=C4)F)C
• Molecular Formula: C23H18FNO4
• Molecular Weight: 391.4 g/mol

Description

(Z)-ethyl 4-(((4-fluorophenyl)amino)methylene)-2-methyl-5-oxo-4,5-dihydronaphtho[1,2-b]furan-3-carboxylate is a useful research compound. Its molecular formula is C23H18FNO4 and its molecular weight is 391.398. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

One area of application involves the exploration of novel synthetic routes for producing fluoro-substituted compounds, such as the synthesis of fluorine-containing benzo[b]furans through microwave-induced tandem intramolecular Wittig and Claisen rearrangement reactions. These reactions demonstrate the efficiency of synthesizing complex fluorinated structures, which are of interest due to their potential pharmaceutical applications (Ramarao et al., 2004).

Catalytic Processes and Renewable Resources

Research has also focused on utilizing Lewis acid molecular sieves in catalyzing Diels–Alder and dehydrative aromatization reactions between ethylene and renewable furans for producing biobased terephthalic acid precursors. These studies highlight the potential of using renewable resources for synthesizing valuable industrial chemicals (Pacheco et al., 2015).

Antibacterial and Antimicrobial Applications

Further applications are found in the development of compounds with antibacterial and antimicrobial properties. For example, novel naphtho[2,1-b]furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones have been synthesized and screened for antimicrobial activity, demonstrating the potential of such compounds in medical and pharmaceutical applications (Ravindra et al., 2008).

Material Science and Polymer Research

In material science, the enzymatic synthesis of biobased polyesters using 2,5-bis(hydroxymethyl)furan as a building block illustrates the potential of using furan derivatives in creating sustainable materials. These novel biobased furan polyesters, characterized by their molecular weights and physical properties, signify the progression towards environmentally friendly material production (Jiang et al., 2014).